![molecular formula C18H19N3O4 B4655903 N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide](/img/structure/B4655903.png)
N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide
Overview
Description
N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide, also known as LY2334737, is a small molecule inhibitor that has shown potential in the treatment of various diseases. This compound was developed by Eli Lilly and Company and has been extensively studied for its pharmacological properties.
Mechanism of Action
N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide inhibits the activity of a protein called glycogen synthase kinase-3 beta (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, apoptosis, and inflammation. Inhibition of GSK-3β by this compound leads to the modulation of these cellular processes, resulting in the therapeutic effects observed.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer, this compound inhibits the activity of GSK-3β, leading to the inhibition of cancer cell growth and induction of apoptosis. In inflammation, this compound reduces the production of pro-inflammatory cytokines, leading to the reduction of inflammation. In neurological disorders, this compound has neuroprotective effects, protecting neurons from damage and promoting neuronal survival.
Advantages and Limitations for Lab Experiments
N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its pharmacological properties, making it a well-characterized compound. However, there are also limitations to its use in lab experiments. It may have off-target effects, leading to potential complications in experiments. It may also have limited solubility in certain solvents, which may affect its bioavailability.
Future Directions
There are several future directions for the study of N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide. One potential direction is the study of its effects in combination with other drugs, to determine whether it can enhance the therapeutic effects of other compounds. Another potential direction is the study of its effects in different disease models, to determine its potential applications in other diseases. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, to determine its potential as a therapeutic agent.
Scientific Research Applications
N-(5-tert-butyl-3-isoxazolyl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurological disorders. In cancer, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines. In neurological disorders, this compound has been shown to have neuroprotective effects.
properties
IUPAC Name |
N-(5-tert-butyl-1,2-oxazol-3-yl)-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-18(2,3)15-10-16(21-25-15)19-17(22)13-9-14(24-20-13)11-5-7-12(23-4)8-6-11/h5-10H,1-4H3,(H,19,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STOCBWBEIYHTFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=NO1)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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